Cas no 2199831-80-4 (N-3-oxo-3-(3,3,5,5-tetramethylpiperidin-1-yl)propylprop-2-enamide)

• Product Name: N-3-oxo-3-(3,3,5,5-tetramethylpiperidin-1-yl)propylprop-2-enamide
• CAS No: 2199831-80-4
• MF: C₁₅H₂₆N₂O₂
• MW: 266.379144191742
• CID: 5411279
• PubChem ID: 145893146
• Update Time: 2025-07-15

N-3-oxo-3-(3,3,5,5-tetramethylpiperidin-1-yl)propylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z1704229610
• EN300-26573701
• 2199831-80-4
• N-[3-Oxo-3-(3,3,5,5-tetramethylpiperidin-1-yl)propyl]prop-2-enamide
• N-[3-Oxo-3-(3,3,5,5-tetramethyl-1-piperidinyl)propyl]-2-propenamide
• N-3-oxo-3-(3,3,5,5-tetramethylpiperidin-1-yl)propylprop-2-enamide

• Inchi： 1S/C15H26N2O2/c1-6-12(18)16-8-7-13(19)17-10-14(2,3)9-15(4,5)11-17/h6H,1,7-11H2,2-5H3,(H,16,18)
• InChI Key： CVGIMEJXCHMRTL-UHFFFAOYSA-N
• SMILES： C(NCCC(=O)N1CC(C)(C)CC(C)(C)C1)(=O)C=C

Computed Properties

• Exact Mass: 266.199428076g/mol
• Monoisotopic Mass: 266.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 0.976±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 443.0±37.0 °C(Predicted)
• pka: 14.58±0.46(Predicted)

Additional information on N-3-oxo-3-(3,3,5,5-tetramethylpiperidin-1-yl)propylprop-2-enamide

Comprehensive Overview of N-3-oxo-3-(3,3,5,5-tetramethylpiperidin-1-yl)propylprop-2-enamide (CAS No. 2199831-80-4)

In the realm of specialized organic compounds, N-3-oxo-3-(3,3,5,5-tetramethylpiperidin-1-yl)propylprop-2-enamide (CAS No. 2199831-80-4) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, characterized by its tetramethylpiperidine core and prop-2-enamide functional group, has garnered attention in pharmaceutical research, material science, and agrochemical development. Its molecular formula and synthetic pathways are frequently discussed in academic circles, making it a subject of ongoing exploration.

The chemical properties of N-3-oxo-3-(3,3,5,5-tetramethylpiperidin-1-yl)propylprop-2-enamide are defined by its sterically hindered piperidine moiety, which influences its reactivity and stability. Researchers have noted its potential as a building block for more complex molecules, particularly in the design of bioactive compounds. The presence of the enamide group further enhances its versatility, allowing for participation in various cross-coupling reactions and polymerization processes. These attributes align with current trends in green chemistry and sustainable synthesis, topics highly searched in scientific databases.

From an industrial perspective, CAS No. 2199831-80-4 is often explored for its role in advanced material formulations. Its incorporation into polymeric matrices has shown promise in improving thermal stability and mechanical strength, addressing common queries about high-performance additives. Additionally, its potential as a pharmacophore in drug discovery resonates with the growing demand for novel therapeutic agents, particularly in oncology and neurology. This dual applicability makes it a frequent subject in patent literature and research publications.

The synthesis of N-3-oxo-3-(3,3,5,5-tetramethylpiperidin-1-yl)propylprop-2-enamide typically involves multi-step organic reactions, including amide bond formation and Michael additions. Optimizing these processes for scalability and yield efficiency remains a key focus, reflecting broader industry concerns about cost-effective production. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for verifying its purity, a topic frequently queried by quality control professionals.

In the context of environmental impact, studies on CAS No. 2199831-80-4 have examined its biodegradability and ecotoxicological profile, aligning with global interest in eco-friendly chemicals. Regulatory compliance, particularly under REACH and FDA guidelines, is another area of discussion, as stakeholders seek clarity on its safe handling and disposal. These aspects are increasingly relevant given the rise of ESG (Environmental, Social, and Governance) criteria in chemical manufacturing.

Future research directions for N-3-oxo-3-(3,3,5,5-tetramethylpiperidin-1-yl)propylprop-2-enamide may include exploring its catalytic applications or modifying its structure to enhance bioavailability for pharmaceutical uses. The compound's adaptability ensures its relevance in addressing emerging challenges, from smart materials to precision medicine. As such, it exemplifies the intersection of fundamental chemistry and applied innovation, themes that dominate contemporary scientific discourse.